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Compound of Interest

Compound Name: Chlorodiethylphosphine
CAS No.: 686-69-1
Cat. No.: B1584981

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of
chlorodiethylphosphine (CAS No. 686-69-1), a key intermediate in various chemical
syntheses. This document outlines its core physicochemical properties, details experimental
protocols for their determination, and presents a generalized workflow for such
characterization.

Core Physicochemical Data

The boiling point and density of chlorodiethylphosphine are critical parameters for its
handling, purification, and use in synthetic chemistry. The following table summarizes these
properties based on available literature data.
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Property Value Conditions

At 760 mmHg (Atmospheric

Boiling Point 131-134 °C

Pressure)
Density 1.023 g/mL At 25 °C
1.0233 g/cm3 At 20 °C

Experimental Protocols

Accurate determination of boiling point and density is fundamental in chemical research. The
following sections describe standardized methodologies applicable to
chlorodiethylphosphine. Given the air and moisture sensitivity of chlorodiethylphosphine,
all procedures should be conducted under an inert atmosphere (e.g., nitrogen or argon).[1]

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[2] For a compound like chlorodiethylphosphine, several methods can be
employed.

1. Simple Distillation Method:

This method is suitable when a sufficient quantity of the sample (typically >5 mL) is available.

[2][3]

o Apparatus: A standard simple distillation apparatus is assembled, including a distilling flask,
a condenser, a receiving flask, and a thermometer. The thermometer bulb should be
positioned so that its top is level with the bottom of the side-arm of the distilling flask.

e Procedure:

o The distilling flask is charged with chlorodiethylphosphine and a few boiling chips or a
magnetic stir bar to ensure smooth boiling.

o The liquid is heated gently.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1584981/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-chlorodiethylphosphine
https://www.benchchem.com/product/b1584981/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-chlorodiethylphosphine
https://www.lookchem.com/404.htm
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b1584981/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-chlorodiethylphosphine
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1584981/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-chlorodiethylphosphine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The temperature is recorded when the vapor condensation ring is stable on the
thermometer bulb and there is a steady rate of distillation. This temperature represents the
boiling point.

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[2]
2. Thiele Tube Method (Micro-Boiling Point Determination):
This method is ideal for small sample volumes.[3][4]

o Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at
one end.

e Procedure:

[¢]

A small amount of chlorodiethylphosphine is placed in the small test tube.

o The sealed capillary tube is inverted and placed into the test tube with the open end
submerged in the liquid.

o The test tube is attached to the thermometer, and the assembly is placed in the Thiele
tube containing mineral oil.

o The Thiele tube is heated gently, causing a stream of bubbles to emerge from the capillary
tube.

o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to be drawn into the
capillary tube.[3]

Determination of Density

The density of a substance is its mass per unit volume. For liquids like
chlorodiethylphosphine, this can be determined using a pycnometer or a digital density
meter.
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1. Pycnometer Method:

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), an analytical balance.

e Procedure:
o The empty pycnometer is cleaned, dried, and its mass is accurately determined.

o The pycnometer is filled with distilled water of a known temperature and its mass is
recorded. This allows for the calibration of the pychnometer's volume.

o The pycnometer is emptied, dried, and then filled with chlorodiethylphosphine at the

same temperature.
o The mass of the pycnometer filled with chlorodiethylphosphine is determined.

o The density is calculated by dividing the mass of the chlorodiethylphosphine by the

volume of the pycnometer.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the boiling

point and density of a liquid chemical compound.
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Caption: Generalized workflow for determining the boiling point and density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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